1-Mesityl-4-(3-methyl-1,2,4-oxadiazol-5-yl)pyrrolidin-2-one

• IUPAC Name: 4-(3-methyl-1,2,4-oxadiazol-5-yl)-1-(2,4,6-trimethylphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C16H19N3O2/c1-9-5-10(2)15(11(3)6-9)19-8-13(7-14(19)20)16-17-12(4)18-21-16/h5-6,13H,7-8H2,1-4H3
• InChI Key: RODBITZNSJBPHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)N2CC(CC2=O)C3=NC(=NO3)C)C
• Molecular Formula: C16H19N3O2
• Molecular Weight: 285.34 g/mol

Description

Oxadiazoles are five-membered heterocyclic molecules possessing two carbon, two nitrogen, and one oxygen atom. They exist in four regioisomeric forms and have been successfully utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications.

Synthesis Analysis

The synthesis of nitrogen- and oxygen-containing scaffolds has gained momentum due to their versatility in the arsenal of drug discovery. Depending on the electron-withdrawing and donating substituents in the 3 and 4 positions of 1,2,5-oxadiazole, a wide range of compounds has been designed, synthesized, and subjected to various applications, including pharmaceuticals and energetic materials.

Molecular Structure Analysis

The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

These compounds range from relatively inert to extremely sensitive in terms of their response to heat and impact.

Physical And Chemical Properties Analysis

Oxadiazoles possess hydrogen bond acceptor properties owing to electronegativities of nitrogen and oxygen, wherein nitrogen has been stronger hydrogen bond acceptor than oxygen.

Scientific Research Applications

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Antidiabetic Activity

The compound 5-(benzothiazol-2-yl)-3-[(2-methyl-4-nitrophenylamino)methyl]-1,3,4-oxadiazol-2(3H)-thione demonstrated antidiabetic activity by reducing glucose levels. .

Sigma Receptor Binding Affinity

Mesityl-oxadiazole derivatives were evaluated for their binding affinity to σ1 and σ2 receptors. .

Mechanism of Action

The mechanism of action of oxadiazoles is diverse and depends on the specific compound. Some oxadiazoles have shown anti-infective properties, acting as anti-bacterial, anti-viral, anti-leishmanial agents, etc.

Future Directions

The future directions in the field of oxadiazoles involve the design and synthesis of new chemical entities to act against various diseases. The demand for new hybrid drugs acting against resistant microorganisms has necessitated the urge of new chemical entities to act against these microorganisms.